1-(1-((3-chloro-2-methylphenyl)sulfonyl)azetidin-3-yl)-1H-1,2,3-triazole

• IUPAC Name: 1-[1-(3-chloro-2-methylphenyl)sulfonylazetidin-3-yl]triazole
• InChI: InChI=1S/C12H13ClN4O2S/c1-9-11(13)3-2-4-12(9)20(18,19)16-7-10(8-16)17-6-5-14-15-17/h2-6,10H,7-8H2,1H3
• InChI Key: ZXLNOWZTCRMIQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)S(=O)(=O)N2CC(C2)N3C=CN=N3
• Molecular Formula: C12H13ClN4O2S
• Molecular Weight: 312.78 g/mol

Description

1-(1-((3-chloro-2-methylphenyl)sulfonyl)azetidin-3-yl)-1H-1,2,3-triazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, materials science, and biochemistry. This compound is a triazole-based sulfonamide and has shown promising results in several scientific studies.

Scientific Research Applications

Novel Synthetic Approaches

One significant area of application for sulfonyl triazoles involves novel synthetic methodologies. A study detailed the one-pot synthesis of sulfonyl-1H-1,2,3-triazolyl-thiomorpholine 1,1-dioxide derivatives, showcasing a method to produce these compounds efficiently. These derivatives exhibited potent antibacterial and free radical scavenging activities, highlighting the potential for developing new therapeutic agents (Sreerama et al., 2020).

Applications in Organic Synthesis

The transition-metal-catalyzed denitrogenative transformations of 1,2,3-triazoles, including sulfonyl triazoles, have been reviewed, emphasizing their use in generating highly functionalized nitrogen-based heterocycles. This process underlines the versatility of sulfonyl triazoles as precursors in synthesizing complex organic molecules (Anbarasan et al., 2014).

Contribution to Medicinal Chemistry

The synthesis and evaluation of sulfonamide bridged disubstituted 1,2,3-triazoles have shown these compounds to possess appreciable antibacterial efficacy against various bacterial strains. This discovery opens avenues for their application in addressing antibiotic resistance (Yadav & Kaushik, 2022).

Anticancer Potential

Research on the synthesis and in vitro anticancer evaluation of 2-(phenylsulfonyl)-2H-1,2,3-triazole revealed moderate activity against several cancer cell lines. These findings suggest a promising direction for developing new anticancer agents (Salinas-Torres et al., 2022).

Innovative Organic Syntheses

The development of azomethine ylide from 1-sulfonyl-1,2,3-triazole highlights a new pathway for organic syntheses, particularly in [5+2] cycloaddition reactions. This approach demonstrates the utility of sulfonyl triazoles in creating novel organic compounds with potential applications in drug development and beyond (Yoo, 2015).